2-(4-Fluorophenyl)-4-nitrotoluene

• Molecular Formula: C13H10FNO2
• Molecular Weight: 231.22 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-1-methyl-4-nitrobenzene
• InChI: InChI=1S/C13H10FNO2/c1-9-2-7-12(15(16)17)8-13(9)10-3-5-11(14)6-4-10/h2-8H,1H3
• InChI Key: MPMOTVDBEZARNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])C2=CC=C(C=C2)F

Description

2-(4-Fluorophenyl)-4-nitrotoluene is a useful research compound. Its molecular formula is C13H10FNO2 and its molecular weight is 231.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Fluorophenylboronic acid (6.72 g; 0.048 mol) was added to a suspension of 2-bromo-4-nitrotoluene (6.9 g; 0.032 mol) and tetrakis(triphenylphosphine) palladium (1.5 g; 1.4 mmol) in DME (90 ml). After addition of aqueous sodium carbonate solution 2M (120 ml), the mixture was refluxed overnight. After extraction with ether and evaporation, the residue was purified by flash chromatography (ethyl acetate/petroleum ether 95/5 to give 2-(4-fluorophenyl)-4-nitrotoluene (6.66 g; 90%).